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Compound of Interest

Compound Name: Cl-HIBO

Cat. No.: B1662296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cl-HIBO ((RS)-2-amino-3-(4-chloro-3-hydroxy-5-isoxazolyl)propionic acid) is a potent and

highly subtype-selective agonist for the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid

(AMPA) receptor, showing preference for GluR1 and GluR2 subunits.[1][2] As a crucial tool in

neuroscience research, particularly in studies related to synaptic transmission and plasticity,

the accurate and consistent preparation of Cl-HIBO stock solutions is paramount for obtaining

reliable and reproducible experimental results. These application notes provide a detailed

protocol for the preparation, storage, and handling of Cl-HIBO stock solutions.

Chemical Properties
A thorough understanding of the chemical properties of Cl-HIBO is essential for its effective

use in experimental settings.
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Property Value Reference

Molecular Formula C₆H₇ClN₂O₄ [1]

Molecular Weight 206.58 g/mol [1]

CAS Number 909400-43-7 [3]

Appearance Solid powder

Purity ≥98%

Solubility and Stability
The choice of solvent and storage conditions significantly impacts the potency and shelf-life of

the Cl-HIBO stock solution.

Solvent Solubility
Stability of Stock
Solution

Reference

DMSO Soluble
2 weeks at 4°C6

months at -80°C

Water Insoluble
Not Recommended

for stock solutions

Ethanol Insoluble
Not Recommended

for stock solutions

Note: It is crucial to use anhydrous DMSO to prevent hydrolysis of the compound. The

hygroscopic nature of DMSO means it can absorb water from the atmosphere, which may

affect the long-term stability of the stock solution.

Experimental Protocol: Preparation of a 10 mM Cl-
HIBO Stock Solution in DMSO
This protocol outlines the steps for preparing a 10 mM stock solution of Cl-HIBO in DMSO.

Materials:
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Cl-HIBO powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Equilibrate Reagents: Allow the Cl-HIBO powder and anhydrous DMSO to reach room

temperature before use. This prevents condensation from forming inside the containers.

Weighing Cl-HIBO:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of Cl-HIBO powder. To prepare 1 mL of a 10 mM

stock solution, you will need 2.066 mg of Cl-HIBO.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.0001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.0001 mol x 206.58 g/mol = 0.002066 g = 2.066 mg

Dissolving Cl-HIBO:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the weighed Cl-HIBO. For a 10 mM solution, if you weighed 2.066 mg, add 1 mL of

DMSO.
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Cap the tube tightly.

Mixing:

Vortex the solution until the Cl-HIBO powder is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may be used to aid dissolution if necessary, but avoid

excessive heat.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This minimizes freeze-thaw cycles and reduces the risk of

contamination and degradation.

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

For short-term storage (up to 2 weeks), store the aliquots at 4°C.

For long-term storage (up to 6 months), store the aliquots at -80°C.

Experimental Workflow
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3
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4
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Store at -80°C
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Option 2

Click to download full resolution via product page

Caption: Workflow for preparing Cl-HIBO stock solution.

Mechanism of Action: AMPA Receptor Activation
Cl-HIBO exerts its effects by binding to and activating AMPA receptors, which are ionotropic

glutamate receptors that mediate the majority of fast excitatory synaptic transmission in the
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central nervous system.

Cl-HIBO AMPA Receptor
(GluR1/GluR2 Subunits)

Binds to Ion Channel OpeningActivates Na+ Influx Neuronal Depolarization Downstream Signaling
(e.g., MAPK pathway)

Click to download full resolution via product page

Caption: Cl-HIBO signaling pathway via AMPA receptor.

Upon binding of Cl-HIBO, the AMPA receptor undergoes a conformational change that opens

its associated ion channel. This allows for the influx of sodium ions (Na+) into the neuron,

leading to depolarization of the postsynaptic membrane. This depolarization can then trigger

downstream signaling cascades, such as the mitogen-activated protein kinase (MAPK)

pathway, which are involved in various cellular processes including synaptic plasticity.

Safety Precautions
Standard laboratory safety practices should be followed when handling Cl-HIBO and DMSO.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Handle Cl-HIBO powder in a well-ventilated area or a chemical fume hood to avoid

inhalation.

DMSO can facilitate the absorption of other chemicals through the skin. Therefore, exercise

caution and avoid direct skin contact.

Dispose of all waste materials according to institutional guidelines.

By following these detailed application notes and protocols, researchers can ensure the

accurate and safe preparation of Cl-HIBO stock solutions for their experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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